3-Hydroxykynurenine-O-β-glucoside (Mixture of Diastereomers)
3-Hydroxykynurenine-O-β-glucoside (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
23224-46-6
VCID:
VC0018662
InChI:
InChI=1S/C27H44O3/c1-17(16-28)6-5-7-18(2)21-8-9-22-25-23(11-13-27(21,22)4)26(3)12-10-20(29)14-19(26)15-24(25)30/h15,17-18,20-23,25,28-29H,5-14,16H2,1-4H3/t17?,18-,20+,21+,22-,23-,25-,26-,27+/m1/s1/i7D2,8D2
SMILES:
CC(CCCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C)CO
Molecular Formula:
C₁₆H₂₂N₂O₉
Molecular Weight:
386.35
3-Hydroxykynurenine-O-β-glucoside (Mixture of Diastereomers)
CAS No.: 23224-46-6
Reference Standards
VCID: VC0018662
Molecular Formula: C₁₆H₂₂N₂O₉
Molecular Weight: 386.35
| CAS No. | 23224-46-6 |
|---|---|
| Product Name | 3-Hydroxykynurenine-O-β-glucoside (Mixture of Diastereomers) |
| Molecular Formula | C₁₆H₂₂N₂O₉ |
| Molecular Weight | 386.35 |
| IUPAC Name | (3S,8R,9R,10S,13S,14R,17S)-16,16-dideuterio-17-[(2R)-3,3-dideuterio-7-hydroxy-6-methylheptan-2-yl]-3-hydroxy-10,13-dimethyl-2,3,4,8,9,11,12,14,15,17-decahydro-1H-cyclopenta[a]phenanthren-7-one |
| Standard InChI | InChI=1S/C27H44O3/c1-17(16-28)6-5-7-18(2)21-8-9-22-25-23(11-13-27(21,22)4)26(3)12-10-20(29)14-19(26)15-24(25)30/h15,17-18,20-23,25,28-29H,5-14,16H2,1-4H3/t17?,18-,20+,21+,22-,23-,25-,26-,27+/m1/s1/i7D2,8D2 |
| SMILES | CC(CCCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC(C4)O)C)C)CO |
| Synonyms | rac-3OHKG; α,2-Diamino-3-(β-D-glucopyranosyloxy)-γ-oxo-benzenebutanoic Acid; 3-[3-(β-D-Glucosyloxy)anthraniloyl]alanine; |
| PubChem Compound | 57370057 |
| Last Modified | Nov 11 2021 |
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